Cas no 2247598-18-9 (20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid)

• Product Name: 20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid
• CAS No: 2247598-18-9
• MF: C₂₂H₃₁NO₁₀
• MW: 469.482247591019
• MDL: MFCD32666597
• CID: 4784804
• Update Time: 2025-07-18

20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid Chemical and Physical Properties

Names and Identifiers

• 20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid

• MDL： MFCD32666597
• Inchi： 1S/C22H31NO10/c24-20(25)17-33-16-15-32-14-13-31-12-11-30-10-9-29-8-7-28-6-5-23-21(26)18-3-1-2-4-19(18)22(23)27/h1-4H,5-17H2,(H,24,25)
• InChI Key： STXKPSZQPBTKGR-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCOCC(=O)O)CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 20
• Complexity: 564
• XLogP3: 0.2
• Topological Polar Surface Area: 130

Additional information on 20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid

Recent Advances in the Application of 20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid (CAS: 2247598-18-9) in Chemical Biology and Pharmaceutical Research

The compound 20-(1,3-Dioxoisoindolin-2-yl)-3,6,9,12,15,18-hexaoxaicosan-1-oic acid (CAS: 2247598-18-9) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This PEGylated derivative, featuring a phthalimide-protected amine and a terminal carboxylic acid, has garnered attention for its unique physicochemical properties and versatile applications in drug delivery, bioconjugation, and targeted therapeutics. Recent studies have explored its role as a linker molecule, enabling the development of novel conjugates with enhanced solubility, stability, and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of antibody-drug conjugates (ADCs). Researchers utilized the phthalimide group for selective deprotection, followed by conjugation to monoclonal antibodies via the carboxylic acid moiety. The resulting ADCs exhibited improved pharmacokinetic profiles and reduced off-target effects compared to traditional linker systems. The study highlighted the compound's ability to maintain payload stability during circulation while enabling efficient release upon intracellular uptake.

In the field of nanotechnology, this molecule has been employed as a surface modifier for polymeric nanoparticles. A recent publication in ACS Nano reported its use in creating stealth nanoparticles with prolonged circulation times. The PEG spacer provided effective shielding from opsonization, while the terminal carboxylic acid allowed for straightforward functionalization with targeting ligands. This dual functionality has opened new possibilities for tumor-specific drug delivery systems with enhanced accumulation at disease sites.

Structural-activity relationship studies have revealed interesting insights into the molecular characteristics of this compound. The hexaethylene glycol spacer has been shown to provide an optimal balance between hydrophilicity and molecular flexibility, contributing to improved biological performance. Furthermore, the phthalimide protecting group offers advantages in synthetic strategies, allowing for selective modification at different stages of conjugate preparation.

Recent patent filings (2022-2023) indicate growing commercial interest in applications of this compound, particularly in the development of next-generation biopharmaceuticals. Several pharmaceutical companies have incorporated it into their proprietary linker technologies for ADC platforms. The compound's stability under physiological conditions and its compatibility with various conjugation chemistries make it particularly valuable for these applications.

Ongoing research is exploring novel derivatives and applications of this scaffold. Preliminary results from cell-based assays suggest potential utility in targeted delivery of siRNA and other nucleic acid therapeutics. The ability to fine-tune the PEG chain length and terminal functionalities offers researchers a versatile toolbox for addressing various delivery challenges in modern therapeutics.

As research progresses, this compound continues to demonstrate its value as a multifunctional building block in pharmaceutical development. Its unique combination of chemical handles, biocompatibility, and tunable properties positions it as an important tool in the development of advanced therapeutic modalities. Future studies are expected to further expand its applications in precision medicine and targeted drug delivery systems.